![molecular formula C9H11NO3 B3145911 (Pyridin-4-yloxy)-acetic acid ethyl ester CAS No. 58530-46-4](/img/structure/B3145911.png)
(Pyridin-4-yloxy)-acetic acid ethyl ester
Overview
Description
“(Pyridin-4-yloxy)-acetic acid ethyl ester” is a chemical compound with the formula C9H11NO3 . It is a significant compound in pharmaceutical research . Its structure features a pyridine and acetic acid ester motif, offering diverse reactivity and pharmacological potential .
Synthesis Analysis
The synthesis of “this compound” involves a reaction between sodium hydride and 4-hydroxypyridine, followed by the addition of bromoethylacetate . The reaction mixture is stirred for 72 hours at room temperature, then concentrated to dryness . The residue is purified by radial chromatography using methanol/chloroform as eluent .Physical and Chemical Properties Analysis
“this compound” has a molecular weight of 181.19 . It has 13 heavy atoms, 6 aromatic heavy atoms, and 5 rotatable bonds . It has a molar refractivity of 46.44 and a topological polar surface area of 48.42 Ų . It is highly soluble, with a solubility of 3.84 mg/ml .Scientific Research Applications
Molecular Properties and Quantum Chemical Investigations
(2-Pyridin-4-yl-ethyl]thio}acetic acid (PTA) and related compounds have been a subject of extensive research in the field of quantum chemistry and molecular property investigation. Studies involving Density Functional Theory (DFT) and quantum chemical calculations have revealed insights into electronic properties like the highest occupied molecular orbital (HOMO), lowest unoccupied orbital (LUMO) energy, and molecular densities. These molecular characteristics are crucial for understanding the reactivity and interaction of these compounds in various chemical processes (Bouklah et al., 2012).
Coordination Polymers and Metal-Ion Complexation
The compound L1-Et [2-(5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl)acetate ethyl ester] and its isomer have been used as multi-dentate ligands to react with transition-metal ions under solvothermal conditions. This has led to the formation of novel coordination polymers with intricate structures, such as a tetranuclear Zn4(L1)4 based cluster-organic framework exhibiting a 3D 2-fold interpenetrating diamond structure. The study of these coordination polymers is crucial for understanding the complexation behavior of metal ions with organic ligands, which is fundamental in the field of material science and catalysis (Hu et al., 2016).
X-ray Powder Diffraction in Intermediate Synthesis
1-(4-Methoxyphenyl)-7-oxo-6-[4-(2-oxopiperidin-1-yl)phenyl]-4,5,6,7- tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxylic acid ethyl ester, an important intermediate in the synthesis of anticoagulant apixaban, has been studied using X-ray powder diffraction. This technique is pivotal in confirming the purity and crystal structure of pharmaceutical intermediates, ensuring the quality and efficacy of the final drug products (Wang et al., 2017).
Synthesis of Novel Triazole Derivatives
Triazole derivatives fused with other heterocyclic rings like pyridine are known for their diverse biological applications. The synthesis of these compounds often involves (Pyridin-4-yloxy)-acetic acid ethyl ester as a starting material. These synthesized compounds have been characterized by various spectroscopic techniques, furthering our understanding of their chemical structure and potential applications in the pharmaceutical industry (Mottaghinejad & Alibakhshi, 2018).
Safety and Hazards
Properties
IUPAC Name |
ethyl 2-pyridin-4-yloxyacetate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO3/c1-2-12-9(11)7-13-8-3-5-10-6-4-8/h3-6H,2,7H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HJHISWOSSFATLP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)COC1=CC=NC=C1 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
181.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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